Cas no 78055-80-8 (1-Naphthyl4-piperidinyletherhydrochloride)

• Product Name: 1-Naphthyl4-piperidinyletherhydrochloride
• CAS No: 78055-80-8
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• MDL: MFCD08445799
• CID: 1068095
• PubChem ID: 20463239
• Update Time: 2025-05-19

1-Naphthyl4-piperidinyletherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthyl 4-piperidinyl ether hydrochloride
• SCHEMBL5460821
• 78055-80-8
• 1-Naphthyl 4-piperidinyl etherhydrochloride
• SJUAXBUXKXMOKG-UHFFFAOYSA-N
• 4-naphthalen-1-yloxypiperidine;hydrochloride
• AKOS015847794
• 4-(1-naphthalenyloxy)piperidine hydrochloride
• 4-(naphthalen-1-yloxy)piperidine hydrochloride
• 1-Naphthyl4-piperidinyletherhydrochloride

• MDL： MFCD08445799
• Inchi： 1S/C15H17NO.ClH/c1-2-6-14-12(4-1)5-3-7-15(14)17-13-8-10-16-11-9-13;/h1-7,13,16H,8-11H2;1H
• InChI Key： SJUAXBUXKXMOKG-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC2C=CC=CC1=2)C1CCNCC1

Computed Properties

• Exact Mass: 263.1076919g/mol
• Monoisotopic Mass: 263.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

1-Naphthyl4-piperidinyletherhydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Naphthyl4-piperidinyletherhydrochloride

Recent Advances in the Study of 1-Naphthyl 4-piperidinyl ether hydrochloride (CAS: 78055-80-8)

1-Naphthyl 4-piperidinyl ether hydrochloride (CAS: 78055-80-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a modulator of neurotransmitter systems. This research brief synthesizes the latest findings on this compound, focusing on its pharmacological properties, synthesis methods, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the binding affinity of 1-Naphthyl 4-piperidinyl ether hydrochloride to various neurotransmitter receptors. The results indicated a high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on optimizing the synthesis of 1-Naphthyl 4-piperidinyl ether hydrochloride to improve yield and purity. The researchers developed a novel catalytic method that reduced reaction times and minimized by-products, making the synthesis more scalable for industrial applications. This advancement is critical for future preclinical and clinical studies.

In addition to its neurological applications, 1-Naphthyl 4-piperidinyl ether hydrochloride has been studied for its potential anti-inflammatory effects. A 2023 study in the European Journal of Pharmacology demonstrated that the compound significantly reduced pro-inflammatory cytokine levels in murine models, highlighting its potential as a therapeutic agent for inflammatory diseases. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

Despite these promising findings, challenges remain in the development of 1-Naphthyl 4-piperidinyl ether hydrochloride as a therapeutic agent. A review article in Current Opinion in Chemical Biology (2024) highlighted the need for further studies to assess long-term safety and efficacy in vivo. The authors also emphasized the importance of exploring structural analogs to enhance selectivity and reduce off-target effects.

In conclusion, 1-Naphthyl 4-piperidinyl ether hydrochloride (CAS: 78055-80-8) represents a compound with significant therapeutic potential across multiple disease areas. Recent studies have advanced our understanding of its pharmacological properties and synthesis, paving the way for future drug development efforts. Continued research is essential to fully realize its clinical applications.